2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole

• IUPAC Name: 2-(1-methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C11H11N5S/c1-15-6-9(5-13-15)11-14-10(8-17-11)7-16-4-2-3-12-16/h2-6,8H,7H2,1H3
• InChI Key: DVPXECRIZXNBAA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC(=CS2)CN3C=CC=N3
• Molecular Formula: C11H11N5S
• Molecular Weight: 245.31 g/mol

Description

2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole, also known as MPTP, is a chemical compound that has been widely used in scientific research. MPTP is a thiazole derivative that has been found to have a number of biochemical and physiological effects, making it a useful tool for studying various biological processes.

Mechanism of Action

2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole is metabolized by monoamine oxidase-B (MAO-B) to form 1-methyl-4-phenylpyridinium ion (MPP+), which is taken up by dopamine neurons in the brain. MPP+ is then transported into the mitochondria, where it inhibits complex I of the electron transport chain, leading to the depletion of ATP and the generation of reactive oxygen species (ROS). This ultimately leads to the death of dopamine neurons in the brain.
Biochemical and Physiological Effects
2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole has a number of biochemical and physiological effects, including the inhibition of mitochondrial complex I, which leads to the depletion of ATP and the generation of ROS. This ultimately leads to the death of dopamine neurons in the brain, making 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole a useful tool for studying Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of mitochondrial complex I, making it a useful tool for studying Parkinson's disease. However, one limitation is that it is highly toxic and can cause irreversible damage to dopamine neurons in the brain.

Future Directions

There are a number of future directions for research on 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole. One area of research is the development of new drugs that can target mitochondrial complex I without causing the toxic effects of 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole. Another area of research is the use of 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole as a tool for studying other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, research on the mechanism of action of 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole could lead to new insights into the pathogenesis of Parkinson's disease.

Synthesis Methods

2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole can be synthesized using a variety of methods, including the condensation of 2-(1-methylpyrazol-4-yl)acetaldehyde and 4-(pyrazol-1-ylmethyl)thiosemicarbazide. Other methods include the reaction of 2-(1-methylpyrazol-4-yl)acetaldehyde with thiosemicarbazide followed by cyclization with sulfur.

Scientific Research Applications

2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole has been widely used in scientific research as a tool for studying various biological processes. It has been found to have a number of biochemical and physiological effects, including the inhibition of mitochondrial complex I, which leads to the depletion of dopamine in the brain. This has made 2-(1-Methylpyrazol-4-yl)-4-(pyrazol-1-ylmethyl)-1,3-thiazole a useful tool for studying Parkinson's disease.